Cas no 1443346-22-2 (2-[(4-methylpiperidin-1-yl)methyl]benzenethiol)

• Product Name: 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol
• CAS No: 1443346-22-2
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• MDL: MFCD19443050
• CID: 5160648
• Update Time: 2026-03-04

2-[(4-methylpiperidin-1-yl)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol

• MDL： MFCD19443050
• Inchi： 1S/C13H19NS/c1-11-6-8-14(9-7-11)10-12-4-2-3-5-13(12)15/h2-5,11,15H,6-10H2,1H3
• InChI Key： OILQHSXQSLYWRA-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1CN1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol

Professional Introduction to 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443346-22-2)

2-[(4-methylpiperidin-1-yl)methyl]benzenethiol, identified by the Chemical Abstracts Service Number (CAS No.) 1443346-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (–SH) functional group, which is known for its versatile reactivity and biological significance. The molecular structure of 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol incorporates a benzene ring substituted with a thiol group and an N-methylpiperidine moiety, making it a promising candidate for various biochemical applications.

The synthesis and characterization of 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol have been extensively studied due to its potential pharmacological properties. The benzene ring, a common structural motif in many bioactive molecules, contributes to the compound's ability to interact with biological targets. The thiol group, on the other hand, is well-known for its role in redox biology and has been implicated in various metabolic pathways. The presence of the N-methylpiperidine group enhances the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol has been explored as a potential lead compound in this context. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in neuroinflammation, such as COX-2 and LOX. These enzymes are known to play a crucial role in the pathogenesis of conditions like Alzheimer's disease and rheumatoid arthritis. The ability of 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol to interact with these targets has opened up new avenues for drug discovery.

The pharmacokinetic profile of 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy. Studies have shown that the N-methylpiperidine moiety improves oral bioavailability, while the thiol group influences metabolic pathways through interactions with cytochrome P450 enzymes. These findings are crucial for designing clinical trials and predicting drug-drug interactions.

The role of thiols in medicinal chemistry cannot be overstated. Thiols have been used extensively in the development of antiviral, antibacterial, and anticancer agents due to their ability to form disulfide bonds and participate in redox reactions. 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol, with its unique structural features, represents a promising example of how thiols can be incorporated into drug candidates to enhance their biological activity.

In conclusion, 2-[(4-methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443346-22-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(4-methyl-piperidin -1 - yl)-methyl-benzen-thi ol are likely to play a crucial role in the next generation of medications.